Cas no 2246897-54-9 (1-(propan-2-yl)-1H-pyrazol-3-ylboronic acid)

• Product Name: 1-(propan-2-yl)-1H-pyrazol-3-ylboronic acid
• CAS No: 2246897-54-9
• MF: C₆H₁₁BN₂O₂
• MW: 153.974741220474
• CID: 6092826
• PubChem ID: 133615252
• Update Time: 2025-06-13

1-(propan-2-yl)-1H-pyrazol-3-ylboronic acid Chemical and Physical Properties

Names and Identifiers

• 1-(propan-2-yl)-1H-pyrazol-3-ylboronic acid
• Boronic acid, B-[1-(1-methylethyl)-1H-pyrazol-3-yl]-
• (1-isopropyl-1H-pyrazol-3-yl)boronic acid
• EN300-1086972
• 2246897-54-9
• [1-(propan-2-yl)-1H-pyrazol-3-yl]boronic acid

• Inchi： 1S/C6H11BN2O2/c1-5(2)9-4-3-6(8-9)7(10)11/h3-5,10-11H,1-2H3
• InChI Key： MAWSFQQPVMKLRI-UHFFFAOYSA-N
• SMILES： B(C1C=CN(C(C)C)N=1)(O)O

Computed Properties

• Exact Mass: 154.0913578g/mol
• Monoisotopic Mass: 154.0913578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 312.0±34.0 °C(Predicted)
• pka: 8.63±0.53(Predicted)

Additional information on 1-(propan-2-yl)-1H-pyrazol-3-ylboronic acid

Recent Advances in the Application of 1-(propan-2-yl)-1H-pyrazol-3-ylboronic acid (CAS: 2246897-54-9) in Chemical Biology and Pharmaceutical Research

1-(propan-2-yl)-1H-pyrazol-3-ylboronic acid (CAS: 2246897-54-9) has emerged as a significant compound in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This boronic acid derivative is particularly valued for its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone in the synthesis of complex organic molecules, including potential therapeutic agents. Recent studies have highlighted its utility in the development of novel kinase inhibitors and other targeted therapies, underscoring its importance in modern medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of 1-(propan-2-yl)-1H-pyrazol-3-ylboronic acid as a key intermediate in the synthesis of selective PI3K inhibitors. The compound's boronic acid moiety facilitates the formation of stable covalent bonds with target proteins, enhancing the specificity and potency of the resulting inhibitors. This research opens new avenues for the treatment of cancers driven by PI3K pathway dysregulation, with promising preclinical results in xenograft models.

Another significant application of this compound was reported in a Nature Communications article, where it was employed in the development of proteolysis-targeting chimeras (PROTACs). The boronic acid group enabled the efficient recruitment of E3 ubiquitin ligases, leading to targeted protein degradation. This innovative approach has potential implications for addressing previously "undruggable" targets in diseases such as neurodegenerative disorders and certain cancers.

The compound's stability and reactivity profile have also made it a subject of interest in materials science. A recent ACS Applied Materials & Interfaces publication detailed its use in the development of boronic acid-based sensors for glucose detection, showcasing its potential in diagnostic applications. The study reported improved sensitivity and selectivity compared to traditional detection methods, suggesting broader applications in point-of-care testing devices.

Despite these advances, challenges remain in optimizing the pharmacokinetic properties of derivatives containing this boronic acid moiety. Current research efforts, as highlighted in several recent patent applications, focus on modifying the propan-2-yl substituent to improve metabolic stability while maintaining target engagement. These developments indicate a growing recognition of 1-(propan-2-yl)-1H-pyrazol-3-ylboronic acid as a valuable building block in pharmaceutical chemistry with expanding applications across multiple therapeutic areas.